Cas no 52761-10-1 (Benzeneacetonitrile, 2-bromo-5-nitro-)

Benzeneacetonitrile, 2-bromo-5-nitro-, is a brominated and nitrated aromatic nitrile compound with significant utility in organic synthesis. Its structure, featuring both electron-withdrawing (nitro and cyano) and bromo substituents, makes it a versatile intermediate for nucleophilic substitution reactions, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The bromo group facilitates further functionalization via cross-coupling reactions, while the nitro group enhances reactivity in reduction or substitution processes. This compound is valued for its stability, high purity, and predictable reactivity, making it suitable for precise synthetic applications. Proper handling is required due to potential toxicity and irritant properties.
Benzeneacetonitrile, 2-bromo-5-nitro- structure
52761-10-1 structure
Product Name:Benzeneacetonitrile, 2-bromo-5-nitro-
CAS No:52761-10-1
MF:C8H5BrN2O2
MW:241.04
CID:5306948
PubChem ID:54061103
Update Time:2026-03-10

Benzeneacetonitrile, 2-bromo-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetonitrile, 2-bromo-5-nitro-
    • 2-(2-bromo-5-nitrophenyl)acetonitrile
    • D85813
    • SCHEMBL1817832
    • AS-84753
    • MFCD18392322
    • 52761-10-1
    • LZTIMLRTOYLPAQ-UHFFFAOYSA-N
    • Inchi: 1S/C8H5BrN2O2/c9-8-2-1-7(11(12)13)5-6(8)3-4-10/h1-2,5H,3H2
    • InChI Key: LZTIMLRTOYLPAQ-UHFFFAOYSA-N
    • SMILES: C1(CC#N)=CC([N+]([O-])=O)=CC=C1Br

Computed Properties

  • Exact Mass: 239.95344g/mol
  • Monoisotopic Mass: 239.95344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 69.6Ų

Benzeneacetonitrile, 2-bromo-5-nitro- Pricemore >>

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